Cas no 2418715-18-9 (tert-butyl 4-(5-ethynyl-2,4-dimethyl-3-sulfanylphenyl)methylpiperazine-1-carboxylate)

• Product Name: tert-butyl 4-(5-ethynyl-2,4-dimethyl-3-sulfanylphenyl)methylpiperazine-1-carboxylate
• CAS No: 2418715-18-9
• MF: C₂₀H₂₈N₂O₂S
• MW: 360.513524055481
• CID: 5678384
• PubChem ID: 165846129
• Update Time: 2025-10-31

tert-butyl 4-(5-ethynyl-2,4-dimethyl-3-sulfanylphenyl)methylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26630405
• tert-butyl 4-[(5-ethynyl-2,4-dimethyl-3-sulfanylphenyl)methyl]piperazine-1-carboxylate
• 2418715-18-9
• tert-butyl 4-(5-ethynyl-2,4-dimethyl-3-sulfanylphenyl)methylpiperazine-1-carboxylate

• Inchi： 1S/C20H28N2O2S/c1-7-16-12-17(15(3)18(25)14(16)2)13-21-8-10-22(11-9-21)19(23)24-20(4,5)6/h1,12,25H,8-11,13H2,2-6H3
• InChI Key： KHHBQKBOFSPHKK-UHFFFAOYSA-N
• SMILES： SC1=C(C)C(C#C)=CC(=C1C)CN1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 360.18714931g/mol
• Monoisotopic Mass: 360.18714931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 33.8Ų

Additional information on tert-butyl 4-(5-ethynyl-2,4-dimethyl-3-sulfanylphenyl)methylpiperazine-1-carboxylate

Professional Introduction to Tert-butyl 4-(5-ethynyl-2,4-dimethyl-3-sulfanylphenyl)methylpiperazine-1-carboxylate (CAS No. 2418715-18-9)

Tert-butyl 4-(5-ethynyl-2,4-dimethyl-3-sulfanylphenyl)methylpiperazine-1-carboxylate, with the CAS number 2418715-18-9, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this molecule, particularly its tert-butyl and piperazine moieties, contribute to its potential as a pharmacophore in the design of novel therapeutic agents.

The molecular structure of Tert-butyl 4-(5-ethynyl-2,4-dimethyl-3-sulfanylphenyl)methylpiperazine-1-carboxylate incorporates several key functional groups that are known to enhance binding affinity and selectivity. The presence of a 5-ethynyl substituent at the phenyl ring suggests potential for further derivatization via cross-coupling reactions, which is a common strategy in the synthesis of biologically active compounds. Additionally, the 2,4-dimethyl and 3-sulfanyl groups introduce steric and electronic effects that can modulate the compound's interactions with biological targets.

In recent years, there has been a growing interest in developing small molecules that can modulate neurotransmitter systems, particularly those involving dopamine and serotonin. The piperazine moiety in Tert-butyl 4-(5-ethynyl-2,4-dimethyl-3-sulfanylphenyl)methylpiperazine-1-carboxylate is known to be a key pharmacophore in this context, as it can interact with various neurotransmitter receptors. This has led to extensive research into its potential applications in the treatment of neurological and psychiatric disorders.

Recent studies have highlighted the compound's potential as an antagonist or partial agonist for certain neurotransmitter receptors. For instance, research has shown that derivatives of piperazine-based compounds can exhibit significant effects on dopamine D2 receptors, which are implicated in conditions such as schizophrenia and Parkinson's disease. The tert-butyl group, in particular, has been found to enhance the metabolic stability and oral bioavailability of such compounds, making them more suitable for therapeutic use.

The sulfanyl group at the phenyl ring also plays a crucial role in determining the compound's biological activity. Sulfanyl-containing compounds are known to exhibit a range of pharmacological effects, including anti-inflammatory and analgesic properties. This has prompted researchers to explore the potential of Tert-butyl 4-(5-ethynyl-2,4-dimethyl-3-sulfanylphenyl)methylpiperazine-1-carboxylate as a lead compound for the development of new drugs targeting these mechanisms.

The ethynyl group provides another avenue for structural modification, allowing for further functionalization through reactions such as Sonogashira coupling. This flexibility has enabled researchers to design libraries of derivatives with tailored biological properties. Such libraries are invaluable in high-throughput screening campaigns aimed at identifying novel therapeutic agents.

In conclusion, Tert-butyl 4-(5-ethynyl-2,4-dimethyl-3-sulfanylphenyl)methylpiperazine-1-carboxylate represents a promising candidate for further development in pharmaceutical research. Its unique structural features and demonstrated biological activity make it an attractive starting point for designing new drugs targeting neurological and psychiatric disorders. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in the development of next-generation therapeutic agents.